Cas no 132391-78-7 (4H-1-Benzopyran-4-one,2-[3-[(6-deoxy-a-L-mannopyranosyl)oxy]-4-hydroxyphenyl]-6-(b-D-glucopyranosyloxy)-5,7-dihydroxy-(9CI))

• Product Name: 4H-1-Benzopyran-4-one,2-[3-[(6-deoxy-a-L-mannopyranosyl)oxy]-4-hydroxyphenyl]-6-(b-D-glucopyranosyloxy)-5,7-dihydroxy-(9CI)
• CAS No: 132391-78-7
• MF: C₂₇H₃₀O₁₆
• MW: 610.517509937286
• CID: 229725
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,2-[3-[(6-deoxy-a-L-mannopyranosyl)oxy]-4-hydroxyphenyl]-6-(b-D-glucopyranosyloxy)-5,7-dihydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[3-[(6-deoxy-a-L-mannopyranosyl)oxy]-4-hydroxyphenyl]-6-(b-D-glucopyranosyloxy)-5,7-dihydroxy-(9CI)
• Infectoriin
• 4H-1-Benzopyran-4-one, 2-[3-[(6-deoxy-α-L-mannopyranosyl)oxy]-4-hydroxyphenyl]-6-(β-D-glucopyranosyloxy)-5,7-dihydroxy- (9CI)

• Inchi： 1S/C27H30O16/c1-8-18(32)21(35)23(37)26(39-8)41-14-4-9(2-3-10(14)29)13-5-11(30)17-15(40-13)6-12(31)25(20(17)34)43-27-24(38)22(36)19(33)16(7-28)42-27/h2-6,8,16,18-19,21-24,26-29,31-38H,7H2,1H3
• InChI Key： RDRQLBSNNWIOIO-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OC2C(O)=CC=C(C3OC4C(=C(C(=C(C=4)O)OC4C(O)C(O)C(O)C(CO)O4)O)C(=O)C=3)C=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• XLogP3: -1.201

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides